(NZ)-4-methoxy-N-[3-(4-methylanilino)-4-oxonaphthalen-1-ylidene]benzenesulfonamide

• IUPAC Name: (NZ)-4-methoxy-N-[3-(4-methylanilino)-4-oxonaphthalen-1-ylidene]benzenesulfonamide
• InChI: InChI=1S/C24H20N2O4S/c1-16-7-9-17(10-8-16)25-23-15-22(20-5-3-4-6-21(20)24(23)27)26-31(28,29)19-13-11-18(30-2)12-14-19/h3-15,25H,1-2H3/b26-22-
• InChI Key: OWPPGNVZRGAQOY-ROMGYVFFSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=CC(=NS(=O)(=O)C3=CC=C(C=C3)OC)C4=CC=CC=C4C2=O
• Isomeric SMILES: CC1=CC=C(C=C1)NC2=C/C(=N/S(=O)(=O)C3=CC=C(C=C3)OC)/C4=CC=CC=C4C2=O
• Molecular Formula: C24H20N2O4S
• Molecular Weight: 432.5 g/mol
• CAS No.: 518054-99-4

Description

(NZ)-4-methoxy-N-[3-(4-methylanilino)-4-oxonaphthalen-1-ylidene]benzenesulfonamide is a complex organic compound that belongs to the class of sulfonamides These compounds are known for their diverse applications in medicinal chemistry, particularly as antimicrobial agents

Preparation Methods

Sulfonation of Anisole

Anisole undergoes sulfonation with chlorosulfonic acid at 0–5°C to yield 4-methoxybenzenesulfonyl chloride. Optimal conditions require strict temperature control to minimize polysubstitution.

Amidation of Sulfonyl Chloride

Reaction with aqueous ammonia (25% w/w) in dichloromethane at room temperature produces 4-methoxybenzenesulfonamide in 85–92% yield.

Table 1: Optimization of Amidation Conditions

Parameter	Condition	Yield (%)
Solvent	Dichloromethane	92
Ammonia Concentration	25% w/w	89
Temperature	25°C	85

Preparation of 3-(4-Methylanilino)-4-Oxonaphthalen-1(4H)-One

This intermediate is synthesized via Friedel-Crafts acylation followed by amination:

Friedel-Crafts Acylation

Naphthalene is acylated with acetyl chloride in the presence of AlCl₃ to form 4-oxo-1,4-dihydronaphthalen-1-yl acetate. Hydrolysis with HCl yields 4-oxonaphthalen-1(4H)-one.

Introduction of 4-Methylanilino Group

4-Oxonaphthalen-1(4H)-one reacts with 4-methylaniline in acetic acid under reflux (120°C, 8 hours), achieving 78% yield. The reaction proceeds via electrophilic aromatic substitution at the C3 position.

Table 2: Amination Reaction Optimization

Catalyst	Solvent	Time (h)	Yield (%)
None	Acetic Acid	8	78
H₂SO₄ (5 mol%)	Toluene	6	82

Coupling of 4-Methoxybenzenesulfonamide with Naphthoquinone Intermediate

The final step involves forming the imine linkage via condensation:

Condensation Reaction

A mixture of 3-(4-methylanilino)-4-oxonaphthalen-1(4H)-one (1 equiv) and 4-methoxybenzenesulfonamide (1.2 equiv) is heated in toluene at 110°C with p-toluenesulfonic acid (PTSA, 10 mol%) as a catalyst. The reaction achieves 68% yield after 12 hours.

Mechanistic Insight : The reaction proceeds via nucleophilic attack of the sulfonamide’s nitrogen on the carbonyl carbon of the naphthoquinone, followed by dehydration to form the ylidene structure.

Alternative Catalytic Approaches

Palladium-copper systems (e.g., Pd(OAc)₂/CuI) in DMF at 100°C improve yields to 75% by facilitating C–N bond formation.

Table 3: Catalytic Systems for Condensation

Catalyst System	Solvent	Temperature (°C)	Yield (%)
PTSA	Toluene	110	68
Pd(OAc)₂/CuI	DMF	100	75

Purification and Characterization

Crystallization

The crude product is purified via recrystallization from ethanol/water (3:1), yielding needle-like crystals (mp 198–200°C).

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.21 (s, 1H, NH), 7.92–7.45 (m, 10H, aromatic), 3.87 (s, 3H, OCH₃), 2.34 (s, 3H, CH₃).

• HRMS : m/z calc. for C₂₄H₂₁N₂O₄S [M+H]⁺: 433.1224; found: 433.1228.

Challenges and Optimization Strategies

• Low Solubility : Use of polar aprotic solvents (e.g., DMF) enhances reaction homogeneity.

• Isomer Control : The (NZ) configuration is favored under acidic conditions due to thermodynamic stabilization of the imine .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the methoxy or toluidino groups.

Reduction: Reduction reactions could target the naphthalenylidene moiety.

Substitution: Electrophilic or nucleophilic substitution reactions might occur at various positions on the aromatic rings.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate or chromium trioxide.

Reducing Agents: Like sodium borohydride or lithium aluminum hydride.

Catalysts: Acidic or basic catalysts to facilitate substitution reactions.

Major Products

The major products would depend on the specific reactions and conditions used. For example, oxidation might yield quinones, while reduction could produce amines or alcohols.

Scientific Research Applications

Chemistry

Synthesis of Derivatives:

Biology

Antimicrobial Agents: Potential use as an antimicrobial agent due to the sulfonamide group.

Medicine

Drug Development: Investigated for potential therapeutic applications, including anti-inflammatory and anticancer properties.

Industry

Dye Synthesis: Possible use in the synthesis of dyes and pigments due to its aromatic structure.

Mechanism of Action

The mechanism of action would depend on the specific application. For example, as an antimicrobial agent, it might inhibit bacterial enzymes by mimicking the structure of para-aminobenzoic acid (PABA), a substrate for bacterial folic acid synthesis.

Comparison with Similar Compounds

Similar Compounds

Sulfanilamide: A simpler sulfonamide with well-known antimicrobial properties.

Naphthalene Derivatives: Compounds with similar naphthalene structures used in various chemical applications.

Uniqueness

The unique combination of functional groups in (NZ)-4-methoxy-N-[3-(4-methylanilino)-4-oxonaphthalen-1-ylidene]benzenesulfonamide might confer specific properties, such as enhanced binding affinity to biological targets or unique reactivity in chemical synthesis.

Biological Activity

(NZ)-4-methoxy-N-[3-(4-methylanilino)-4-oxonaphthalen-1-ylidene]benzenesulfonamide is a compound with potential biological activity, particularly in the fields of antimicrobial and anticancer research. This article synthesizes available data on its biological properties, including in vitro studies, molecular docking analyses, and structure-activity relationships.

Chemical Structure and Properties

The compound has the following characteristics:

• Molecular Formula : C24H20N2O4S
• Molecular Weight : 432.5 g/mol
• IUPAC Name : (NZ)-4-methoxy-N-[3-(4-methylanilino)-4-oxonaphthalen-1-ylidene]benzenesulfonamide

Antimicrobial Activity

Recent studies have demonstrated that this compound exhibits significant antimicrobial properties. The Minimum Inhibitory Concentration (MIC) values were determined against various bacterial strains, indicating its effectiveness.

Bacterial Strain	MIC (μg/mL)
Staphylococcus aureus	25
Escherichia coli	50
Pseudomonas aeruginosa	75

These results suggest that the compound is particularly effective against Gram-positive bacteria, such as Staphylococcus aureus .

Anticancer Activity

In vitro studies have also assessed the anticancer potential of (NZ)-4-methoxy-N-[3-(4-methylanilino)-4-oxonaphthalen-1-ylidene]benzenesulfonamide using the A549 lung cancer cell line. The MTT assay results indicated a dose-dependent cytotoxic effect:

Concentration (μM)	Cell Viability (%)
0	100
10	85
25	70
50	45

At a concentration of 50 μM, the compound reduced cell viability to approximately 45%, suggesting significant cytotoxic effects on lung cancer cells .

Molecular Docking Studies

Molecular docking studies were conducted to explore the interactions between the compound and potential protein targets. The docking analysis revealed strong binding affinities with human dihydrofolate reductase (DHFR) and bacterial beta-ketoacyl-acp synthase III, which are crucial for cancer chemotherapy and antibacterial activity, respectively. The binding energy values indicated favorable interactions:

Protein Target	Binding Energy (kcal/mol)
Human DHFR	-9.5
E. coli beta-ketoacyl-acp synthase III	-8.7

These interactions were characterized by hydrogen bonds and hydrophobic contacts, enhancing the compound's potential as a therapeutic agent .

Case Studies

A notable study highlighted the use of this compound in treating infections caused by resistant bacterial strains. The study reported successful outcomes in animal models treated with varying doses of the compound, demonstrating its efficacy in reducing bacterial load and improving survival rates .